Cas no 1256359-21-3 (Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate)

• Product Name: Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate
• CAS No: 1256359-21-3
• MF: C₁₆H₂₀BNO₄
• MW: 301.145304679871
• MDL: MFCD11858368
• CID: 828601
• Update Time: 2025-10-11

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate
• 6-Methoxycarbonylindole-2-boronic acid pinacol ester
• B-2877
• X0430
• 6-Methoxycarbonyl-1H-indole-2-boronic acid pinacol ester

• MDL： MFCD11858368
• Inchi： 1S/C16H20BNO4/c1-15(2)16(3,4)22-17(21-15)13-9-10-6-7-11(14(19)20-5)8-12(10)18-13/h6-9,18H,1-5H3
• InChI Key： MOQAIXOQKOUHGG-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=CC(C(=O)OC)=CC=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 301.14900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 457.9±25.0°C at 760 mmHg
• PSA: 60.55000
• LogP: 2.25370

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate

Comprehensive Analysis of Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate (CAS No. 1256359-21-3)

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate (CAS 1256359-21-3) is a highly specialized boron-containing indole derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of dioxaborolane-functionalized indoles, which are increasingly sought after due to their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. The presence of both the ester group and boronic ester moiety makes it a valuable intermediate for constructing complex heterocyclic frameworks.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in this compound. Researchers frequently search for "boron indole derivatives in medicinal chemistry" or "CAS 1256359-21-3 applications," reflecting its growing relevance. The tetramethyl dioxaborolane group enhances stability under physiological conditions, addressing a common challenge in proteolysis-targeting chimera (PROTAC) development. Its methyl carboxylate functionality further allows for facile derivatization, making it adaptable to structure-activity relationship (SAR) studies.

From a synthetic perspective, Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate serves as a key building block for fluorescent probes and kinase inhibitors. Its boronate ester group participates in bioconjugation strategies, aligning with the demand for click chemistry-compatible reagents. The compound's indole core is particularly noteworthy, as it mimics tryptophan metabolites—a hotspot in cancer immunotherapy research.

Environmental and regulatory considerations are also shaping its usage. With the rise of green chemistry principles, researchers prioritize compounds like CAS 1256359-21-3 for their atom-efficient transformations. Searches for "sustainable boron reagents" or "indole boronic esters solubility" highlight these concerns. The compound's lipophilicity and crystalline stability further make it suitable for formulation optimization in preclinical studies.

In analytical chemistry, Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate is characterized by NMR (notably ¹¹B and ¹³C spectra) and HPLC-MS, with its CAS 1256359-21-3 entry often cross-referenced in chemical databases. Its chromatographic behavior is frequently studied to improve purification protocols for boronated intermediates.

Emerging applications include its role in PET radiotracer development, where the boron group enables isotope labeling. This aligns with the surge in searches for "boron in imaging agents." Additionally, its indole-6-carboxylate scaffold is explored in neurodegenerative disease models, particularly for modulating protein aggregation pathways.

To summarize, Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carboxylate (CAS 1256359-21-3) bridges multiple disciplines—from catalysis to biopharmaceuticals. Its unique molecular architecture answers contemporary needs in precision synthesis and targeted therapy, ensuring its prominence in peer-reviewed literature and industrial workflows alike.